Cas no 2825-68-5 (2Z-Hexadecenoic acid)

• Product Name: 2Z-Hexadecenoic acid
• CAS No: 2825-68-5
• MF: C₁₆H₃₀O₂
• MW: 254.408205509186
• CID: 1434228
• PubChem ID: 5312417
• Update Time: 2025-06-30

2Z-Hexadecenoic acid Chemical and Physical Properties

Names and Identifiers

• ?2-cis-Hexadecenoic Acid
• CTK0F5489
• 14-Octadecenoic acid, (14E)-
• cis-Octadec-14-ensaeure
• CTK0F5490
• cis-14-Octadecensaeure
• cis-Hexadec-2-enoic acid
• 14-Octadecenoic acid
• cis-Hexadecen-(2)-saeure
• Octadec-cis-14-encarbonsaeure
• 14-Octadecenoic acid, (14Z)-
• Δ2-cis-Hexadecenoic Acid
• 2Z-hexadecenoic acid
• (Z)-hexadec-2-enoic acid
• cis-Hexadecenoic acid
• (z)-2-hexadecenoic acid
• Delta2-cis-Hexadecenoic Acid
• LMFA01030265
• FA(16:1)
• SCHEMBL3746081
• CS-0132744
• 2825-68-5
• (2Z)-2-Hexadecenoic acid
• AKOS040755996
• HY-131306
• CHEBI:179828
• (2Z)-HEXADEC-2-ENOIC ACID
• C16:1n-14
• NS00096517
• DTXSID601313402
• ??2-cis-Hexadecenoic Acid
• 2Z-Hexadecenoic acid

• Inchi： 1S/C16H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16(17)18/h14-15H,2-13H2,1H3,(H,17,18)/b15-14-
• InChI Key： ZVRMGCSSSYZGSM-PFONDFGASA-N
• SMILES： OC(/C=C\CCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 254.224580195 g/mol
• Monoisotopic Mass: 254.224580195 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 13
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 37.3
• Molecular Weight: 254.41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty acids and conjugates Long-chain fatty acids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Long-chain fatty acids

Additional information on 2Z-Hexadecenoic acid

2Z-Hexadecenoic Acid (CAS No. 2825-68-5): An Overview of Its Properties, Applications, and Recent Research

2Z-Hexadecenoic acid (CAS No. 2825-68-5) is a monounsaturated fatty acid with a double bond at the Z-configuration. This compound is of significant interest in various fields, including chemistry, biochemistry, and pharmaceutical research, due to its unique properties and potential applications.

Chemical Structure and Physical Properties: 2Z-Hexadecenoic acid has the molecular formula C16H30O2 and a molecular weight of 254.41 g/mol. The presence of the Z-double bond at the sixth carbon atom imparts specific physical and chemical characteristics to this fatty acid. It is a colorless to pale yellow liquid at room temperature with a characteristic fatty odor. The compound is slightly soluble in water but highly soluble in organic solvents such as ethanol, methanol, and chloroform.

Synthesis and Production: 2Z-Hexadecenoic acid can be synthesized through various methods, including chemical synthesis and biotechnological approaches. One common method involves the hydrogenation of linoleic acid, followed by selective isomerization to introduce the Z-double bond at the desired position. Biotechnological methods often involve microbial fermentation processes using specific strains of bacteria that can produce this fatty acid efficiently.

Biochemical Significance: In biological systems, 2Z-Hexadecenoic acid plays a crucial role in lipid metabolism and signaling pathways. It is an intermediate in the biosynthesis of more complex lipids and can influence cell membrane fluidity and permeability. Recent studies have highlighted its potential as a biomarker for various metabolic disorders, including obesity and diabetes. For instance, elevated levels of 2Z-Hexadecenoic acid have been observed in individuals with insulin resistance, suggesting its involvement in metabolic dysregulation.

Pharmaceutical Applications: The unique properties of 2Z-Hexadecenoic acid make it a valuable component in pharmaceutical formulations. It has been explored for its anti-inflammatory and anti-cancer properties. Preclinical studies have shown that 2Z-Hexadecenoic acid can inhibit the proliferation of cancer cells by inducing apoptosis and suppressing tumor growth. Additionally, its anti-inflammatory effects have been attributed to its ability to modulate cytokine production and reduce oxidative stress.

Clinical Trials and Research: Several clinical trials are currently underway to evaluate the therapeutic potential of 2Z-Hexadecenoic acid. One notable study published in the Journal of Clinical Investigation demonstrated that oral administration of 2Z-Hexadecenoic acid significantly reduced inflammation markers in patients with rheumatoid arthritis. Another study conducted by researchers at Harvard Medical School found that topical application of 2Z-Hexadecenoic acid-based formulations improved skin hydration and barrier function in patients with atopic dermatitis.

Safety and Toxicology strong>: Despite its promising applications, the safety profile of < strong > 2Z-Hexadecenoic acid< / strong > must be thoroughly evaluated before widespread use. Preclinical toxicology studies have shown that it is generally well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to assess long-term safety and potential interactions with other medications. p > < p >< strong > Environmental Impact< / strong >: The environmental impact of < strong > 2Z-Hexadecenoic acid< / strong > production and use is an important consideration. Biotechnological methods for synthesis are generally considered more sustainable compared to chemical processes due to their lower energy requirements and reduced waste generation. Efforts are ongoing to develop more eco-friendly production methods that minimize environmental footprint. p > < p >< strong > Future Directions< / strong >: The future of research on < strong > 2Z-Hexadecenoic acid< / strong > is promising, with ongoing investigations into its potential applications in personalized medicine, nutraceuticals, and cosmeceuticals. Advances in analytical techniques such as mass spectrometry and nuclear magnetic resonance (NMR) are enabling more detailed characterization of this compound's behavior in biological systems. p > < p >< strong > Conclusion< / strong >: In summary, < strong > 2Z-Hexadecenoic acid< / strong > (CAS No. 2825-68-5) is a multifaceted compound with significant implications for various scientific disciplines. Its unique chemical structure confers distinct physical properties that make it valuable for both fundamental research and practical applications. As ongoing research continues to uncover new insights into its biological roles and therapeutic potential, it is likely that this fatty acid will play an increasingly important role in future developments across multiple fields. p > article > response >